methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16ClNO5/c1-22-12-6-10(7-13(9-12)23-2)16(20)19-11-4-5-15(18)14(8-11)17(21)24-3/h4-9H,1-3H3,(H,19,20)
• InChI Key: RLZBXVSDFFIGFF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)Cl)C(=O)OC)OC
• Molecular Formula: C17H16ClNO5
• Molecular Weight: 349.8 g/mol

Description

Methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate, also known as DMBCB-Me, is a chemical compound that has gained attention in scientific research due to its potential use in the development of new drugs. This compound is a derivative of 5-amino salicylic acid and has been synthesized using various methods.

Mechanism of Action

Methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. By inhibiting COX-2 activity, methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate reduces the production of prostaglandins, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the inflammatory response. It has also been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. In addition, methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate has been shown to reduce the expression of matrix metalloproteinases (MMPs), which are involved in tissue remodeling and repair.

Advantages and Limitations for Lab Experiments

One of the advantages of methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate is its relatively low toxicity, making it a potential candidate for the development of new drugs. However, its low solubility in water can make it difficult to work with in lab experiments. In addition, its mechanism of action is not fully understood, which can make it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate. One area of research is the development of new drugs based on methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate, particularly for the treatment of inflammatory diseases and cancer. Another area of research is the elucidation of its mechanism of action, which could help to identify new targets for drug development. Finally, further research is needed to determine the optimal dosage and administration of methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate in vivo.

Synthesis Methods

Methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate can be synthesized using a variety of methods, including the reaction of 3,5-dimethoxybenzoic acid with thionyl chloride to form 3,5-dimethoxybenzoyl chloride, followed by the reaction of 5-amino salicylic acid with the resulting 3,5-dimethoxybenzoyl chloride. The product obtained is then treated with methyl iodide to obtain methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate.

Scientific Research Applications

Methyl 2-chloro-5-[(3,5-dimethoxybenzoyl)amino]benzoate has been studied extensively for its potential use in the development of new drugs. It has been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various inflammatory diseases such as rheumatoid arthritis, inflammatory bowel disease, and psoriasis. It has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.